Cas no 24205-55-8 (Jalaric acid)

• Product Name: Jalaric acid
• CAS No: 24205-55-8
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 261534
• Update Time: 2024-02-29

Jalaric acid Chemical and Physical Properties

Names and Identifiers

• 1H-3a,7-Methanoazulene-6-carboxylicacid, 3-formyl-2,3,4,7,8,8a-hexahydro-4-hydroxy-8-(hydroxymethyl)-8-methyl-,(3S,3aS,4S,7R,8S,8aS)-
• (3S)-3-Formyl-2,3,4,7,8,8aβ-hexahydro-4β-hydroxy-8β-(hydroxymethyl)-8-methyl-1H-3aα,7α-methanoazulene-6-carboxylic acid
• 1H-3a,7-Methanoazulene-6-carboxylicacid, 3-formyl-2,3,4,7,8,8a-hexahydro-4-hydroxy-8-(hydroxymethyl)-8-methyl-,(3S,3aS,4S,7R,
• 1H-3a,7-Methanoazulene-6-carboxylicacid, 3-formyl-2,3,4,7,8,8a-hexahydro-4-hydroxy-8-(hydroxymethyl)-8-methyl-,[3S-(3a,3aa,4b,7a,8b,8ab)]-
• 2bH-Cedr-8-en-15-oic acid, 10b,13-dihydroxy-12-oxo- (8CI)
• 2bH-Cedr-8-en-15-oic acid, 10b,13-dihydroxy-12-oxo-, (+)-
• Jalaric A acid
• Jalaric acid
• Jalaric acid, (+)-
• 065RK7D9DS
• Q27236181
• 1H-3a,7-Methanoazulene-6-carboxylic acid, 3-formyl-2,3,4,7,8,8a-hexahydro-4-hydroxy-8-(hydroxymethyl)-8-methyl-, (3S,3aS,4S,7R,8S,8aS)-

• Inchi： 1S/C15H20O5/c1-14(7-17)10-5-15(8(6-16)2-3-11(14)15)12(18)4-9(10)13(19)20/h4,6,8,10-12,17-18H,2-3,5,7H2,1H3,(H,19,20)/t8-,10+,11+,12+,14-,15-/m1/s1
• InChI Key： HZVNIVFLQGTWOT-HNVNEDHRSA-N
• SMILES： O[C@H]1C=C(C(=O)O)[C@@H]2C[C@@]31[C@@H](C=O)CC[C@H]3[C@]2(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 499
• Topological Polar Surface Area: 94.8
• XLogP3: 0.305

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids